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Compound of Interest

Compound Name: (-)-Ambroxide

Cat. No.: B7821676 Get Quote

For researchers, scientists, and professionals in drug development and fragrance chemistry,

the selection of raw materials is paramount to achieving desired product profiles. (-)-
Ambroxide, a key olfactive component of ambergris, is a widely used biodegradable fragrance

ingredient available under various trade names, most notably Ambrofix by Givaudan and

Ambroxan by Kao. While chemically identical (CAS 6790-58-5), subtle but significant

differences in their manufacturing processes can influence their final performance

characteristics, including olfactory profile, purity, and sustainability. This guide provides an

objective comparison of these leading (-)-Ambroxide alternatives, supported by available

technical data and detailed experimental methodologies for performance evaluation.

Physicochemical and Olfactory Properties
The primary distinction between Ambrofix and Ambroxan lies in their synthesis. Traditionally,

(-)-Ambroxide is synthesized from sclareol, a component of clary sage.[1] Givaudan's

Ambrofix, however, is produced via a multi-step bioconversion process starting from

sugarcane, positioning it as a 100% renewable and more sustainable option.[2][3] While both

products are presented as white crystalline solids, their olfactory profiles are often described

with nuanced differences. Ambrofix is characterized as a powerful and stable ambery note,

ideal for delivering an authentic ambergris scent.[2][4] Ambroxan is described as having a

clean, warm ambergris note with woody and musky tonalities.[1]
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Below is a summary of the available quantitative data for Ambrofix and other prominent (-)-
Ambroxide products.

Property
Ambrofix
(Givaudan)

Ambroxan (Kao)
Ambrox® Super
(Firmenich)

CAS Number 6790-58-5 6790-58-5 6790-58-5

Molecular Formula C₁₆H₂₈O C₁₆H₂₈O C₁₆H₂₈O

Molecular Weight 236.4 g/mol [2] 236.40 g/mol 236 g/mol

Appearance White Crystals[2] White flakes
White crystalline

powder

Purity High impact isomer[4] 95.00% min min 96%

Melting Point - 74.00 to 75.00 °C[1] -

Boiling Point -
120.00 to 121.00 °C

@ 1.40 mm Hg[1]
-

Vapour Pressure 0.0013 hPa[2] - 0.29 Pa at 20°C

Flash Point - 164 °C (COC) >100°C

Log Pow >6.0[2] - 6.85

Solubility Soluble in alcohol - -

Shelf Life - 18 months minimum -

Manufacturing

Process

Biotechnology from

sugarcane[2]

Synthesis from

Sclareol[1]
White biotechnology

Sustainability

100% renewable

carbon, readily

biodegradable[5]

Natural, vegetable,

and renewable

origin[1]

100% renewable

carbon, readily

biodegradable

Experimental Protocols for Performance Evaluation
To quantitatively assess the performance of different (-)-Ambroxide trade names, a

standardized sensory analysis protocol is essential. The following methodology outlines a
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comprehensive approach to evaluating key olfactory parameters.

Objective:
To compare the olfactory performance of (-)-Ambroxide trade names (Ambrofix, Ambroxan) in

terms of odor profile, intensity, substantivity (longevity), and diffusion.

Materials:
Samples of Ambrofix, Ambroxan, and a control (-)-Ambroxide standard of known purity.

Odorless solvent (e.g., dipropylene glycol or ethanol).

Glass vials with PTFE-lined caps.

Olfactory smelling strips.

A panel of trained sensory analysts (minimum of 8-10 panelists).

A controlled environment sensory evaluation booth with consistent temperature, humidity,

and airflow.

Procedure:
Sample Preparation:

Prepare 1% and 5% dilutions of each (-)-Ambroxide sample in the chosen solvent.

Label the vials with random three-digit codes to blind the panelists to the sample identity.

Odor Profile and Intensity Assessment:

Dip smelling strips into each diluted sample to a depth of 1 cm.

Present the smelling strips to the panelists in a randomized order.

Panelists will evaluate the odor profile of each sample, providing descriptive terms (e.g.,

ambery, woody, musky, sweet).
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Panelists will rate the odor intensity on a labeled magnitude scale (LMS) from 0 (no odor)

to 100 (extremely strong).

Substantivity (Longevity) Evaluation:

Prepare a new set of dipped smelling strips as described above.

Place the strips on a rack in the controlled environment booth.

Panelists will evaluate the odor intensity of each strip at predetermined time intervals (e.g.,

1, 4, 8, 24, and 48 hours).

The decline in odor intensity over time will be plotted to determine the substantivity of each

sample.

Diffusion Assessment:

Place a single dipped smelling strip of each sample in separate, identical, sealed

containers of a known volume.

After a set period (e.g., 30 minutes), panelists will open the containers and rate the odor

intensity within the headspace.

This provides a measure of the material's volatility and ability to fill a space with its scent.

Data Analysis:
Analyze the descriptive data to create odor profile maps for each sample.

Use statistical methods (e.g., ANOVA) to determine if there are significant differences in the

mean intensity, substantivity, and diffusion ratings between the samples.

Mandatory Visualizations
Olfactory Signaling Pathway of (-)-Ambroxide
The perception of (-)-Ambroxide is initiated by its binding to a specific olfactory receptor,

OR7A17.[6] This interaction triggers a downstream signaling cascade, leading to the
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generation of a neural signal that is interpreted by the brain as the characteristic ambergris

scent. The following diagram illustrates this pathway.
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Caption: (-)-Ambroxide olfactory signal transduction pathway.

Experimental Workflow for Sensory Analysis
The following diagram outlines the logical flow of the experimental protocol for the comparative

sensory analysis of (-)-Ambroxide trade names.
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Caption: Workflow for comparative sensory analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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